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Compound of Interest

Compound Name: 0990CL

Cat. No.: B15618288 Get Quote

Chemical Identity:

Product Name: 0990CL

IUPAC Name: (4-Phenyl-quinazolin-2-yl)-(4,6,6-trimethyl-1,6-dihydro-pyrimidin-2-yl)-amine

CAS Number: 511514-03-7

This document provides essential safety and logistical information for the proper disposal of the

chemical compound 0990CL. The following procedures are based on available safety data and

are intended for researchers, scientists, and drug development professionals.

Safety and Handling Summary
While some suppliers indicate that 0990CL is shipped as a non-hazardous chemical, it is

crucial to handle it with standard laboratory precautions.[1] A Safety Data Sheet (SDS) for a

similar compound indicates no known hazards under GHS classification; however,

comprehensive toxicological properties may not have been fully investigated.[1] Therefore,

treating the substance with care and minimizing environmental release is paramount.[1]

Personal Protective Equipment (PPE) during Disposal:

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard lab coat should be worn.
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Quantitative Data from Safety Data Sheet
Property Value Reference

GHS Classification

No data available; listed as

"No known hazard" in one

SDS.

[1]

Possibility of Hazardous

Reactions
No data available. [1]

Hazardous Decomposition

Products

Under fire conditions: Carbon

monoxide, nitrogen oxides.
[1]

Step-by-Step Disposal Protocol
This protocol outlines the recommended procedure for the disposal of 0990CL.

1. Waste Identification and Segregation:

Characterize the waste. Determine if the 0990CL waste is pure, in solution, or mixed with

other chemicals.

If mixed, identify all components to assess potential hazards and incompatibilities.

Do not mix 0990CL waste with incompatible materials.

2. Small Quantities (Milligram Scale):

For minute residual amounts on equipment (e.g., spatulas, weighing boats), decontaminate

by rinsing with a suitable solvent (e.g., ethanol or acetone) into a designated chemical waste

container.

Wipe down surfaces with a solvent-dampened cloth or paper towel and dispose of the

cleaning materials as solid chemical waste.

3. Bulk Quantities (Gram Scale and Above) and Contaminated Materials:

Solid Waste:
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Collect pure 0990CL powder or contaminated solids (e.g., gloves, paper towels) in a

clearly labeled, sealed container.

The container label should include:

"Hazardous Waste" (as a precautionary measure)

The full chemical name: (4-Phenyl-quinazolin-2-yl)-(4,6,6-trimethyl-1,6-dihydro-

pyrimidin-2-yl)-amine

CAS Number: 511514-03-7

An indication of the contents (e.g., "Solid Waste with 0990CL")

Liquid Waste:

Collect solutions of 0990CL or rinse solvents in a designated, leak-proof, and chemically

compatible waste container.

The container label should include the same information as for solid waste, specifying the

solvent used.

Environmental regulations prohibit the release of this chemical into the environment, so do

not dispose of it down the drain.[1]

4. Storage Pending Disposal:

Store waste containers in a designated satellite accumulation area.

Ensure containers are tightly sealed to prevent leaks or spills.

Store away from incompatible chemicals.

5. Final Disposal:

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) office or a licensed chemical waste disposal contractor.

Provide the EHS office with a complete and accurate description of the waste.
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Caption: Workflow for the safe disposal of 0990CL waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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